![molecular formula C13H15ClN4 B3036646 2-Chloro-4-(4-methylpiperazin-1-yl)quinazoline CAS No. 39216-68-7](/img/structure/B3036646.png)
2-Chloro-4-(4-methylpiperazin-1-yl)quinazoline
Overview
Description
2-Chloro-4-(4-methylpiperazin-1-yl)quinazoline is a chemical compound with the molecular formula C13H15ClN4 . It is a derivative of quinazoline, a heterocyclic compound that has a wide range of biological properties . Quinazoline derivatives are of interest in medicinal chemistry .
Synthesis Analysis
Quinazoline-based compounds can be synthesized by various methods. For instance, quinazoline-2,4-diones can be synthesized by the cyclocondensation reaction of 2-chloro-4-anilinoquinazoline-chalcones with 2,4,5,6-tetraaminopyrimidine . Another method involves the reaction of 2,4-dichloroquinazoline with dimethylaniline .Molecular Structure Analysis
The molecular structure of this compound is characterized by a quinazoline core, which is a bicyclic compound containing two nitrogen atoms . The compound also contains a chloro group and a methylpiperazin-1-yl group attached to the quinazoline core .Chemical Reactions Analysis
Quinazoline derivatives can undergo various chemical reactions. For example, 2-aryl-4-chloroquinazoline conjugates with 7-amino-2-aryl-5-bromoindoles have demonstrated antiproliferative action against certain cells . Another study reported the synthesis of quinazoline-based pyrimidodiazepines by the cyclocondensation reaction of 2-chloro-4-anilinoquinazoline-chalcones with 2,4,5,6-tetraaminopyrimidine .Scientific Research Applications
Histamine Receptor Inverse Agonists
- 2-Chloro-4-(4-methylpiperazin-1-yl)quinazoline derivatives have been studied for their roles as histamine H4 receptor inverse agonists. These compounds exhibit potential anti-inflammatory properties and may serve dual roles as H1 and H4 receptor ligands, suggesting possible therapeutic benefits in treating conditions related to these receptors (Smits et al., 2008).
Antihistaminic Agents
- Several studies have synthesized novel quinazolin-4-(3H)-ones with a 4-methylpiperazin-1-yl substitution, showing significant in vivo H1-antihistaminic activity. These compounds, including various derivatives, have demonstrated efficacy comparable to standard antihistamines, with reduced sedation effects. This research suggests their potential as new classes of H1-antihistaminic agents (Alagarsamy & Parthiban, 2013; Alagarsamy & Parthiban, 2014).
Anticancer Activity
- Quinazoline derivatives, including those with a 4-methylpiperazin-1-yl group, have been explored for their anticancer properties. Some derivatives have demonstrated notable cytotoxic effects on cancer cell lines, indicating their potential as candidates for anticancer drug development (Ovádeková et al., 2005).
Anti-Inflammatory and Antimicrobial Properties
- Research into quinazoline derivatives has also uncovered their antimicrobial and anti-inflammatory capabilities. Specific derivatives have shown promising results in preliminary pharmacological screening, suggesting their use in developing treatments for microbial infections and inflammation (Dash et al., 2017).
FLT3 Inhibitors
- Some quinazoline-based compounds, including those with a 4-methylpiperazin-1-yl moiety, have been identified as selective FLT3 inhibitors, showing potential for use in treating acute myeloid leukemia (AML) (Im et al., 2020).
Stability Studies
- Stability studies have been conducted on quinazoline derivatives, including those with a 4-methylpiperazin-1-yl group, under various stress conditions. These studies are crucial for understanding the degradation pathways and stability profiles of these compounds in pharmaceutical applications (Gendugov et al., 2021).
Mechanism of Action
Target of Action
Quinazoline derivatives have been known to target tyrosine kinases , which play a crucial role in cell signaling pathways, particularly in cell growth and differentiation.
Mode of Action
Quinazoline derivatives have been reported to inhibit tyrosine kinases . This inhibition can disrupt the signaling pathways, leading to changes in cell growth and differentiation.
Biochemical Pathways
Given its potential interaction with tyrosine kinases, it may impact pathways related to cell growth and differentiation .
Result of Action
Quinazoline derivatives have been associated with anticancer activity , suggesting that they may induce cell death or inhibit cell proliferation in certain cancer cell lines.
Safety and Hazards
While specific safety and hazard information for 2-Chloro-4-(4-methylpiperazin-1-yl)quinazoline was not found in the search results, it’s important to handle all chemical compounds with appropriate safety measures. For instance, a related compound, 2-chloro-4-(4-methylpiperazin-1-yl)benzoic acid hydrochloride, has been associated with certain hazards, including harmful if swallowed, causes skin irritation, causes serious eye irritation, and may cause respiratory irritation .
Future Directions
Quinazoline derivatives, including 2-Chloro-4-(4-methylpiperazin-1-yl)quinazoline, continue to be of interest in medicinal chemistry due to their wide range of biological properties . Future research may focus on designing and synthesizing new quinazoline-based compounds with potential therapeutic applications . For instance, new series of quinazoline-based pyrimidodiazepines have been synthesized as potential drugs of anticancer potency .
Properties
IUPAC Name |
2-chloro-4-(4-methylpiperazin-1-yl)quinazoline | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H15ClN4/c1-17-6-8-18(9-7-17)12-10-4-2-3-5-11(10)15-13(14)16-12/h2-5H,6-9H2,1H3 | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
LZCJDDILEMCNLD-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN1CCN(CC1)C2=NC(=NC3=CC=CC=C32)Cl | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H15ClN4 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID401247788 | |
Record name | 2-Chloro-4-(4-methyl-1-piperazinyl)quinazoline | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID401247788 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
262.74 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
39216-68-7 | |
Record name | 2-Chloro-4-(4-methyl-1-piperazinyl)quinazoline | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=39216-68-7 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | 2-Chloro-4-(4-methyl-1-piperazinyl)quinazoline | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID401247788 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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